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A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

In modern medicinal chemistry and agrochemical development, functionalized biaryl ethers
serve as critical structural motifs. 2-Methyl-4-nitro-1-phenoxybenzene (CAS: 171349-95-4) is
a highly versatile building block characterized by a unique electronic dichotomy between its two
aromatic rings. As a Senior Application Scientist, | have structured this whitepaper to provide
an in-depth analysis of its molecular weight, structural properties, and laboratory-scale
synthesis. Furthermore, we will explore its proven utility in advanced regioselective
functionalization methodologies, specifically in the synthesis of active pharmaceutical
ingredients (APIs) like the anticoccidial drug Toltrazuril.

Molecular Structure & Physicochemical Profiling
Structural and Electronic Analysis
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The molecular structure of 2-Methyl-4-nitro-1-phenoxybenzene consists of two distinct
aromatic systems linked by an ether oxygen.

» Ring A (Nitro-toluene moiety): The presence of the nitro group at the para position relative to
the ether linkage exerts strong electron-withdrawing inductive (-I) and mesomeric (-M)
effects. This significantly depletes electron density on Ring A. The methyl group at the ortho
position provides slight steric hindrance and weak electron donation (+1).

e Ring B (Phenoxy moiety): The ether oxygen donates lone-pair electron density into Ring B
via resonance (+M effect), rendering this unsubstituted phenyl ring highly electron-rich and
susceptible to electrophilic aromatic substitution (EAS).

This "push-pull" electronic environment across the ether bridge dictates the molecule's
reactivity, making Ring B the exclusive target for downstream electrophilic functionalization [1].

Quantitative Data Summary

The precise calculation of the molecular weight and related physicochemical properties is
foundational for stoichiometric calculations in high-throughput synthesis. The data below is
aggregated from authoritative chemical databases [2].
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Scientific Rationale /

Property Value
Source
2-Methyl-4-nitro-1- )
IUPAC Name Standardized nomenclature.
phenoxybenzene
CAS Registry Number 171349-95-4 Unique numerical identifier [2].
Derived from structural
Molecular Formula C13H11:NOs3 N
composition.
Calculated sum of atomic
] weights: (13x12.011) +
Molecular Weight 229.23 g/mol

(11x1.008) + (14.007) +
(3x15.999).

Monoisotopic Mass

229.073893 Da

Critical for high-resolution
mass spectrometry (HRMS)

validation [2].

Topological Polar Surface Area
(TPSA)

55.1 A2

Indicates moderate membrane
permeability, relevant for API

design.

SMILES String

CC1=C(C=CC(=C1)
[0-])OC2=CC=CC=C2

Used for cheminformatics and

computational modeling.

De Novo Synthesis via Nucleophilic Aromatic
Substitution (SnAr)

To utilize 2-Methyl-4-nitro-1-phenoxybenzene in drug development, scientists must first

synthesize the core scaffold. The most efficient and self-validating method is a Nucleophilic

Aromatic Substitution (SnAr).

Mechanistic Causality

The SnAr reaction requires an electron-deficient aromatic ring with a good leaving group. We

utilize 1-fluoro-2-methyl-4-nitrobenzene as the electrophile. Fluoride is an exceptional leaving

group in SrAr because its high electronegativity strongly polarizes the C-F bond, accelerating
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the initial nucleophilic attack. The para-nitro group is mechanistically essential; it stabilizes the
negative charge of the intermediate Meisenheimer complex via resonance, lowering the
activation energy of the transition state.

Phenol K2CO3 Base
(Nucleophile Precursor) (Deprotonation)

Phenoxide Anion 1-Fluoro-2-methyl-4-nitrobenzene
(Active Nucleophile) (Electrophile)

Attack at C-F

Meisenheimer Complex
(Transition State)

- F- (Leaving Group)

2-Methyl-4-nitro-1-phenoxybenzene

(Target Compound)

Click to download full resolution via product page

SNAr Synthesis Pathway of 2-Methyl-4-nitro-1-phenoxybenzene.
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Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. In-process controls (IPCs) ensure that
each mechanistic step has occurred before proceeding.

o Reagent Preparation: Dissolve 1-fluoro-2-methyl-4-nitrobenzene (1.00 mmol) and phenol
(1.20 mmol) in anhydrous acetonitrile (2 mL).

o Causality: Anhydrous acetonitrile is a polar aprotic solvent. It solvates the cations (K*)
while leaving the phenoxide anion "naked" and highly nucleophilic, significantly increasing
reaction kinetics.

o Base Activation: Add finely powdered potassium carbonate (K2COs, 3.00 mmol) to the
solution.

o Causality: K2COs is a mild, insoluble base that slowly deprotonates the phenol to generate
the active phenoxide nucleophile. This heterogeneous basic environment prevents
unwanted side reactions (like ether cleavage) that stronger bases (e.g., NaH) might
induce.

e Thermal Activation: Stir the reaction mixture at 80 °C for 24 hours.

o Causality: The ortho-methyl group introduces steric hindrance around the C-F bond.
Heating to 80 °C provides the necessary thermal energy to overcome this steric barrier
and form the Meisenheimer complex.

o Self-Validation: Monitor via TLC (Hexane:EtOAc 8:2). The disappearance of the fluorinated
starting material confirms complete conversion.

e Workup and Isolation: Concentrate the mixture in vacuo, dilute with water (10 mL), and
extract with ethyl acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over
anhydrous Naz2SOa4, and concentrate. Purify via flash column chromatography to yield the
pure product.

Downstream Functionalization in Drug Development
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Once synthesized, 2-Methyl-4-nitro-1-phenoxybenzene acts as a pivotal substrate for late-
stage functionalization. Because Ring A is deactivated by the nitro group, electrophilic reagents
will exclusively attack the electron-rich Ring B.

Iron(lll)-Catalyzed Regioselective Thiocyanation

A breakthrough application of this compound was demonstrated by Waddell et al. (2023) in the
development of a rapid, Lewis acid-catalyzed method for the regioselective thiocyanation of
arenes [3]. Aryl thiocyanates are highly valuable precursors for trifluoromethyl thioethers—a
critical pharmacophore in modern drug design.

By utilizing Iron(lll) chloride (FeCls) as a Lewis acid catalyst, N-thiocyanatosaccharin is
activated to form a highly electrophilic thiocyanating species. When 2-Methyl-4-nitro-1-
phenoxybenzene is introduced, it undergoes rapid and highly regioselective para-
thiocyanation on the phenoxy ring.
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Iron(lll)-Catalyzed Thiocyanation and Downstream APl Workflow.

Application in Toltrazuril Synthesis

The functionalized biaryl ether generated from 2-Methyl-4-nitro-1-phenoxybenzene is a direct
intermediate in the synthesis of Toltrazuril, a widely used veterinary anticoccidial agent. The
ability to selectively install functional groups on the phenoxy ring while leaving the nitro-toluene
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moiety intact allows for the precise construction of the complex triazinetrione pharmacophore
required for Toltrazuril's biological activity [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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